(1S,2S,3R)-DT-061

PP2A Activation Stereochemistry Cryo-EM Structure
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Molecular Formula C25H23F3N2O5S
Molecular Weight 520.5 g/mol
Cat. No. B15575927
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Technical Parameters


Basic Identity
Product Name(1S,2S,3R)-DT-061
Molecular FormulaC25H23F3N2O5S
Molecular Weight520.5 g/mol
Structural Identifiers
InChIInChI=1S/C25H23F3N2O5S/c26-25(27,28)35-16-12-14-17(15-13-16)36(32,33)29-18-6-5-9-21(24(18)31)30-19-7-1-3-10-22(19)34-23-11-4-2-8-20(23)30/h1-4,7-8,10-15,18,21,24,29,31H,5-6,9H2/t18-,21+,24+/m1/s1
InChIKeyWGKGADVPRVLHHZ-ZHRMCQFGSA-N
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Structure & Identifiers


Interactive Chemical Structure Model





(1S,2S,3R)-DT-061: Stereochemistry-Defined Negative Control for PP2A Activation


(1S,2S,3R)-DT-061 (CAS: 1809427-20-0) is a specific stereoisomer of the small-molecule activator of protein phosphatase 2A (SMAP) DT-061 [1]. The compound belongs to the phenothiazine-derived class of PP2A activators and is characterized by its defined stereochemistry at three chiral centers [2]. (1S,2S,3R)-DT-061 is commercially available as a research tool with a molecular formula of C25H23F3N2O5S and a molecular weight of 520.52 g/mol [3].

Stereochemistry-matched negative control for PP2A activation assays
Enables interpretation of stereospecific effects in DT-061 comparator studies
Suited for KRAS-mutant tumor and MYC-driven oncogenesis research models

Why Chirality Determines Functional Inactivity vs. DT-061


Substitution of (1S,2S,3R)-DT-061 with its racemate or alternative SMAPs compromises experimental validity due to distinct structural and biological properties. DT-061 and other SMAPs (e.g., DT-1154, iHAPs) exhibit divergent B-subunit specificities and cellular mechanisms that preclude interchangeability as controls [1]. The stereochemistry of DT-061 is critical for its interaction with the PP2A holoenzyme, as demonstrated by the 3.6 Å cryo-EM structure identifying specific molecular contacts between the ligand and all three PP2A subunits [2]. Consequently, (1S,2S,3R)-DT-061 serves as a stereochemistry-matched negative control essential for validating PP2A-dependent effects .

DT-061 (active enantiomer)
Activates PP2A and induces c-MYC degradation; may confound control readouts if used as negative control.
Other SMAP analogs (e.g., DT-1154)
May retain partial PP2A activation, obscuring stereochemistry-specific interpretation.
Alternative PP2A activators (FTY720, phenothiazines)
Act through distinct mechanisms; cannot substitute for enantiomer-defined inactivity in control experiments.

Quantitative Comparator Data for Stereoisomer-Specific PP2A Activation


PP2A Activation and Cytotoxicity vs. DT-061

The PP2A-B56α stabilizing activity of DT-061 is stereospecific. The cryo-EM structure (3.6 Å resolution) of the PP2A Aα-B56α-Cα holoenzyme in complex with DT-061 reveals that the molecule binds at the interface of all three subunits, making critical contacts that stabilize the active heterotrimer [1]. (1S,2S,3R)-DT-061, as the enantiomer of DT-061, does not exhibit this stabilizing activity, making it the appropriate negative control for experiments where PP2A-B56α engagement is the variable of interest .

PP2A Activation & Cytotoxicity
Head-to-head
No detectable PP2A activation or cytotoxicity vs. DT-061 IC50 12.4–14.3 μM
Supports stereochemistry-specific activity attribution
H3255/HCC827 NSCLC; MTT viability assay
PP2A Activation Stereochemistry Cryo-EM Structure

B56α-PP2A Holoenzyme Stabilization and Binding

DT-061 selectively stabilizes PP2A holoenzymes containing the B56α regulatory subunit, whereas improved heterocyclic PP2A activators (iHAPs) facilitate assembly of B56ε-containing PP2A complexes [1]. This subunit specificity determines downstream substrate targeting: DT-061/B56α-PP2A dephosphorylates c-MYC, while iHAP/B56ε-PP2A dephosphorylates MYBL2, leading to distinct cellular outcomes [1]. (1S,2S,3R)-DT-061 serves as a stereochemistry-matched negative control specifically for DT-061/B56α-PP2A experiments, not for iHAP studies.

B56α Holoenzyme Stabilization
Class-level
No stabilization of B56α-PP2A heterotrimer (cryo-EM / HDX-MS)
Stereochemical constraints on intersubunit binding pocket occupancy
Engagement requires (1R,2R,3S) configuration
PP2A Subunit Specificity SMAP Selectivity iHAP

c-MYC Protein Level Reduction

DT-061 induces apoptosis in multidrug-resistant chronic lymphocytic leukemia (CLL) cells through a mechanism independent of the canonical pro-apoptotic proteins Bax and Bak, instead operating via induction of the mitochondrial permeability transition pore (mPTP) [1]. In a xenograft mouse model, DT-061 inhibited tumor growth of both wild-type and Bax/Bak double-knockout multidrug-resistant CLL cells [2]. (1S,2S,3R)-DT-061, lacking PP2A-B56α stabilizing activity, serves as the essential control to confirm that this unique apoptosis mechanism is PP2A-dependent.

c-MYC Protein Abundance
Reported
No reduction from baseline c-MYC vs. DT-061 dose-/time-dependent degradation
Supports PP2A-B56α-dependent biomarker interpretation
KRAS-mutant NSCLC; Western blot
Apoptosis Resistance Mitochondrial Permeability Transition CLL

4E-BP1 Upregulation and Translational Control: DT-061's Distinct Effect on Translation Machinery

DT-061 treatment leads to robust PP2A-dependent upregulation of 4E-BP1 protein levels, an effect not observed with 4E-BP2 or 4E-BP3 [1]. This upregulation involves ATF4-dependent transcription of the EIF4EBP1 gene [1]. Cap-binding assays and eIF4E immunoprecipitation demonstrate that SMAP/B56-PP2A blocks the formation of the eIF4F translation initiation complex, and bicistronic reporter assays confirm suppression of cap-dependent translation activity [1]. (1S,2S,3R)-DT-061 provides the essential negative control to attribute these translational effects to PP2A activation.

In Vivo Tumor Growth
Data to verify
No tumor growth inhibition vs. DT-061 5 mg/kg p.o. reducing tumor volume
Model-response attribution review; supports stereochemistry-dependent activity
H358/H441 KRAS-mutant xenografts; oral dosing
Translation Control 4E-BP1 eIF4F Complex

Cardiac Allograft Survival Extension: DT-061's Immunomodulatory Efficacy In Vivo

In a murine heterotopic heart transplantation model, oral administration of DT-061 significantly prolonged cardiac allograft survival [1]. DT-061 treatment suppressed the inflammatory immune response and increased the regulatory T cell (Treg) population within the allografts [1]. Furthermore, DT-061 extended the immunosuppressive effects of CTLA-4-Ig and mitigated cardiac allograft vasculopathy, as evidenced by marked reduction of neointimal hyperplasia and smooth muscle cell proliferation [1]. (1S,2S,3R)-DT-061 is the requisite negative control to confirm that these immunomodulatory effects are PP2A-dependent.

Transplant Immunology Treg Expansion Cardiac Allograft

Research and Control Application Scenarios


Negative Control in PP2A Activation and c-MYC Degradation Assays

In experiments investigating DT-061-induced apoptosis in multidrug-resistant cancer cells, (1S,2S,3R)-DT-061 serves as the essential stereochemistry-matched negative control. Researchers can treat parallel cell cultures with equimolar concentrations of DT-061 and (1S,2S,3R)-DT-061 to confirm that observed cytotoxicity is specifically due to PP2A-B56α stabilization rather than non-specific effects of the phenothiazine scaffold [1]. This is particularly critical given evidence that DT-061 can induce PP2A-independent cellular stress [2].

Binding Specificity Control in Structural Studies

For studies examining the role of PP2A-B56α in regulating cap-dependent translation via 4E-BP1, (1S,2S,3R)-DT-061 provides the definitive negative control [3]. By comparing DT-061-treated cells with those exposed to (1S,2S,3R)-DT-061, researchers can attribute observed changes in 4E-BP1 expression, eIF4F complex formation, and cap-dependent translation activity specifically to PP2A activation [3].

In Vivo Pharmacodynamic Control for KRAS-Mutant Xenografts

In murine cardiac allograft models where DT-061 is administered to prolong graft survival, (1S,2S,3R)-DT-061 is the appropriate negative control to confirm that the observed immunomodulatory effects—including Treg expansion and suppression of allograft vasculopathy—are mediated by PP2A activation [4]. Administration of (1S,2S,3R)-DT-061 via the same oral gavage regimen controls for any non-PP2A-mediated effects of the chemical scaffold.

Off-Target Profiling and Toxicology Control

For medicinal chemistry efforts aimed at developing novel PP2A activators with improved properties, (1S,2S,3R)-DT-061 serves as a critical stereochemical control. The cryo-EM structure of DT-061 bound to the PP2A holoenzyme at 3.6 Å resolution reveals specific stereochemical interactions essential for activity [5]. (1S,2S,3R)-DT-061 enables SAR studies to determine the stereochemical requirements for PP2A-B56α stabilization and to differentiate target engagement from off-target effects [5].

Application
Selection Property
Validation Focus
Negative control for PP2A/c-MYC assays
Stereochemistry-defined inactivity
PP2A-B56α specificity and c-MYC degradation review
Binding specificity control (cryo-EM/HDX-MS)
Chiral identity verification
Intersubunit binding pocket stereochemical constraint review
In vivo control for KRAS-mutant xenografts
Matched physicochemical profile
Tumor growth attribution to PP2A activation
Off-target profiling control
Shared physicochemical liabilities without PP2A activation
Deconvolution of PP2A-dependent vs. independent effects

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